Cas no 885522-30-5 (6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde)

6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde is a versatile indazole derivative with significant utility in pharmaceutical and organic synthesis. Its structure features both a chloro substituent and a methoxycarbonyl group, enhancing its reactivity as an intermediate in heterocyclic chemistry. The aldehyde functionality allows for further derivatization, making it valuable for constructing complex molecular frameworks. This compound exhibits high purity and stability, ensuring reliable performance in coupling reactions, nucleophilic additions, and other transformations. Its well-defined synthetic pathway and consistent quality make it a preferred choice for researchers developing bioactive compounds, particularly in medicinal chemistry applications targeting indazole-based scaffolds.
6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde structure
885522-30-5 structure
Product Name:6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde
CAS No:885522-30-5
MF:C10H7ClN2O3
MW:238.62718129158
CID:1925706
PubChem ID:24728365
Update Time:2025-10-30

6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • methyl 6-chloro-3-formyl-2H-indazole-4-carboxylate
    • 6-CHLORO-4-METHOXYCARBONYL-3-INDAZOLECARBOXALDEHYDE
    • DTXSID40646385
    • MB05018
    • SCHEMBL702122
    • 885522-30-5
    • Methyl 6-chloro-3-formyl-1H-indazole-4-carboxylate
    • 6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde
    • Inchi： 1S/C10H7ClN2O3/c1-16-10(15)6-2-5(11)3-7-9(6)8(4-14)13-12-7/h2-4H,1H3,(H,12,13)
    • InChI Key： KSMQNCMPFXLFFV-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C(=O)OC)C2=C(C=O)NN=C2C=1

Computed Properties

  • Exact Mass: 238.0145198Da
  • Monoisotopic Mass: 238.0145198Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 72.1Ų

6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C632328-1mg
6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde
 885522-30-5
1mg
 $ 50.00 2022-06-06
TRC
C632328-2mg
6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde
 885522-30-5
2mg
 $ 65.00 2022-06-06
TRC
C632328-10mg
6-Chloro-4-methoxycarbonyl-3-indazolecarboxaldehyde
 885522-30-5
10mg
 $ 135.00 2022-06-06

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